Cas no 1805488-49-6 (6-Cyano-2-(difluoromethyl)-3-nitropyridine-4-acetic acid)

• Product Name: 6-Cyano-2-(difluoromethyl)-3-nitropyridine-4-acetic acid
• CAS No: 1805488-49-6
• MF: C₉H₅F₂N₃O₄
• MW: 257.150508642197
• CID: 4877428
• Update Time: 2025-09-28

6-Cyano-2-(difluoromethyl)-3-nitropyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 6-Cyano-2-(difluoromethyl)-3-nitropyridine-4-acetic acid

• Inchi： 1S/C9H5F2N3O4/c10-9(11)7-8(14(17)18)4(2-6(15)16)1-5(3-12)13-7/h1,9H,2H2,(H,15,16)
• InChI Key： OXWFHIOIZRSHSA-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C=C(C#N)N=1)CC(=O)O)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 389
• XLogP3: 0.9
• Topological Polar Surface Area: 120

Additional information on 6-Cyano-2-(difluoromethyl)-3-nitropyridine-4-acetic acid

6-Cyano-2-(difluoromethyl)-3-nitropyridine-4-acetic Acid (CAS No. 1805488-49-6)

6-Cyano-2-(difluoromethyl)-3-nitropyridine-4-acetic acid is a highly specialized organic compound with the CAS registry number 1805488-49-6. This compound belongs to the class of pyridine derivatives, which are widely studied for their potential applications in pharmaceuticals, agrochemicals, and advanced materials. The molecule is characterized by its unique structural features, including a cyano group at position 6, a difluoromethyl substituent at position 2, and a nitro group at position 3 on the pyridine ring, along with an acetic acid moiety at position 4.

The synthesis of 6-Cyano-2-(difluoromethyl)-3-nitropyridine-4-acetic acid involves a series of intricate organic reactions, including nucleophilic substitutions, electrophilic substitutions, and oxidation processes. Recent advancements in catalytic methodologies have enabled more efficient and selective routes to this compound, reducing production costs and minimizing environmental impact. Researchers have also explored the use of microwave-assisted synthesis and continuous-flow reactors to enhance reaction efficiency and scalability.

One of the most promising applications of this compound lies in its potential as a precursor for bioactive molecules. Studies have shown that pyridine derivatives with cyano and nitro groups exhibit significant antioxidant and anti-inflammatory properties. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that 6-Cyano-2-(difluoromethyl)-3-nitropyridine-4-acetic acid derivatives can inhibit key enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. These findings underscore the compound's potential as a lead molecule for drug development.

In addition to its pharmacological applications, 6-Cyano-2-(difluoromethyl)-3-nitropyridine-4-acetic acid has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices. Recent research has focused on incorporating this compound into conjugated polymers to enhance charge transport properties. A 2023 paper in *Advanced Materials* highlighted its ability to improve the efficiency of organic solar cells by optimizing electron mobility.

The environmental impact of 6-Cyano-2-(difluoromethyl)-3-nitropyridine-4-acetic acid has also been a topic of interest. Studies have investigated its biodegradability under various conditions, with results indicating moderate persistence in aquatic environments. However, researchers have developed novel degradation pathways using microbial consortia and photocatalytic methods to mitigate its environmental footprint.

In conclusion, 6-Cyano-2-(difluoromethyl)-3-nitropyridine-4-acetic acid (CAS No. 1805488-49-6) is a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical structure provides a foundation for innovative research in drug discovery, materials science, and environmental chemistry. As advancements in synthetic methodologies and application development continue, this compound is poised to play an increasingly important role in both academic and industrial settings.